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Compound of Interest

Compound Name: Proroxan hydrochloride

CAS No.: 33025-33-1

Cat. No.: B1679725

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage and handling of Proroxan
hydrochloride powder to ensure its stability and integrity for research and development

purposes.

Storage Conditions
Proper storage is critical to maintain the quality and shelf life of Proroxan hydrochloride
powder. The following conditions are recommended based on available data.

Data Presentation: Recommended Storage Conditions
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Parameter Condition Duration Source

Temperature 0 - 4 °C
Short-term (days to

weeks)
[1]

-20 °C
Long-term (months to

years)
[1]

Ambient
Shipping and

Customs
[1]

Light Dark Short and long-term [1]

Atmosphere Dry Short and long-term [1][2]

Tightly closed

container
General storage [2]

Well-ventilated place General storage [2][3]

Shelf Life >3 years If stored properly [1]

Chemical Stability
Proroxan hydrochloride is chemically stable under standard ambient conditions (room

temperature)[2]. However, for optimal long-term stability, adherence to the recommended

storage conditions is crucial. The product is considered stable for several weeks during normal

shipping and customs procedures[1].

Experimental Protocols
Protocol 3.1: Handling and Storage of Proroxan Hydrochloride Powder

This protocol outlines the recommended steps for safely handling and storing Proroxan
hydrochloride powder upon receipt and during use.

Materials:

Proroxan hydrochloride powder in a sealed container

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Spatula

Weighing paper/boat

Analytical balance

Appropriate storage vials (amber glass or opaque plastic)

Argon or nitrogen gas (optional, for inert atmosphere)

Refrigerator (2-8 °C)

Freezer (-20 °C)

Dessicator or dry box

Procedure:

Receiving and Initial Inspection:

Upon receipt, inspect the container for any damage.

Verify that the product name and CAS number (33025-33-1) on the label are correct.

Personal Protective Equipment (PPE):

Before handling the powder, put on appropriate PPE, including a lab coat, safety glasses,

and chemical-resistant gloves.

Aliquoting and Weighing:

If possible, perform all manipulations in a chemical fume hood or a designated area with

good ventilation.

To avoid contamination and degradation of the bulk supply, it is recommended to aliquot

the powder into smaller, single-use vials for long-term storage.

Use a clean spatula to transfer the desired amount of powder onto weighing paper or a

weighing boat on an analytical balance.
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Minimize the time the primary container is open to the atmosphere.

Short-Term Storage (Days to Weeks):

For short-term storage, place the tightly sealed vial in a refrigerator at 0 - 4 °C[1].

Ensure the vial is clearly labeled with the compound name, concentration (if in solution),

date, and user's name.

Protect the vial from light by using an amber vial or by placing it in a light-blocking

secondary container.

Long-Term Storage (Months to Years):

For long-term storage, place the tightly sealed vial in a freezer at -20 °C[1].

To prevent moisture absorption, vials can be placed inside a desiccator or a sealed bag

with a desiccant pack within the freezer.

For highly sensitive applications, the headspace of the vial can be flushed with an inert

gas like argon or nitrogen before sealing to displace oxygen.

Handling of Solutions:

Proroxan hydrochloride is soluble in DMSO[1].

When preparing solutions, follow standard laboratory procedures.

For storage of solutions, it is recommended to follow the same temperature guidelines as

for the powder. Solutions in solvent can be stored at -80°C for 6 months or -20°C for 1

month in sealed storage, away from moisture[4].

Visualization of Workflow
The following diagram illustrates the recommended workflow for handling and storing Proroxan
hydrochloride powder.
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Receiving

Handling & Aliquoting

Storage

Disposal

Receive Shipment

Inspect Container for Damage

Don PPE (Gloves, Goggles, Lab Coat)

Weigh & Aliquot in Ventilated Area

Select Storage Duration

Short-Term (Days to Weeks)
0-4°C, Dry, Dark

Short

Long-Term (Months to Years)
-20°C, Dry, Dark

Long

Dispose of Waste per Institutional & Local Regulations
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Caption: Workflow for Proroxan Hydrochloride Storage and Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. s3.amazonaws.com [s3.amazonaws.com]

4. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for Proroxan
Hydrochloride Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679725/docs#application-notes-and-protocols-for-
proroxan-hydrochloride-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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